N,N-diallyl-3-chlorobenzamide

• Molecular Formula: C13H14ClNO
• Molecular Weight: 235.71 g/mol
• IUPAC Name: 3-chloro-N,N-bis(prop-2-enyl)benzamide
• InChI: InChI=1S/C13H14ClNO/c1-3-8-15(9-4-2)13(16)11-6-5-7-12(14)10-11/h3-7,10H,1-2,8-9H2
• InChI Key: JTQDXQWRWNQSAP-UHFFFAOYSA-N
• SMILES: C=CCN(CC=C)C(=O)C1=CC(=CC=C1)Cl

Description

N,N-diallyl-3-chlorobenzamide, also known as DCB, is a chemical compound that has gained significant attention in the field of scientific research due to its unique properties. DCB is a small molecule that is synthesized through a simple process and has been found to exhibit a range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N,N-diallyl-3-chlorobenzamide is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes. N,N-diallyl-3-chlorobenzamide has been found to inhibit the growth of bacterial and fungal cells by disrupting their cell membranes. It has also been found to induce apoptosis in tumor cells, making it a potential cancer treatment.
Biochemical and Physiological Effects:
N,N-diallyl-3-chlorobenzamide has been found to exhibit a range of biochemical and physiological effects. It has been found to have a low toxicity profile and is well-tolerated by animals. N,N-diallyl-3-chlorobenzamide has been found to reduce inflammation and oxidative stress, making it a potential treatment for diseases such as arthritis and Alzheimer's disease. It has also been found to have a positive effect on glucose metabolism, making it a potential treatment for diabetes.

Advantages and Limitations for Lab Experiments

N,N-diallyl-3-chlorobenzamide has several advantages for lab experiments, including its low cost, high yield, and ease of synthesis. It is also stable under normal laboratory conditions and can be stored for long periods without degradation. However, N,N-diallyl-3-chlorobenzamide has some limitations, including its limited solubility in water and its potential toxicity to certain organisms.

Future Directions

There are several future directions for research on N,N-diallyl-3-chlorobenzamide. One area of interest is its potential use as a drug for the treatment of bacterial and fungal infections. Another area of interest is its potential use as a pesticide and herbicide. Additionally, further research is needed to fully understand the mechanism of action of N,N-diallyl-3-chlorobenzamide and its potential applications in the treatment of diseases such as cancer, arthritis, and diabetes.

Synthesis Methods

N,N-diallyl-3-chlorobenzamide is synthesized through the reaction between 3-chlorobenzoic acid and allylamine in the presence of a catalyst. The reaction is carried out under reflux conditions, and the resulting product is purified through recrystallization. The yield of N,N-diallyl-3-chlorobenzamide obtained through this process is typically high, making it an efficient method for synthesizing this compound.

Scientific Research Applications

N,N-diallyl-3-chlorobenzamide has been extensively studied for its potential applications in various scientific fields. It has been found to exhibit antibacterial, antifungal, and antitumor activities, making it a promising candidate for drug development. N,N-diallyl-3-chlorobenzamide has also been studied for its potential use as a pesticide and herbicide due to its ability to inhibit the growth of plant pathogens.